Cas no 1267279-00-4 (1-(3-Bromo-phenyl)-cyclopropanecarbaldehyde)

• Product Name: 1-(3-Bromo-phenyl)-cyclopropanecarbaldehyde
• CAS No: 1267279-00-4
• MF: C₁₀H₉BrO
• MW: 225.081862211227
• CID: 5250385
• Update Time: 2025-06-20

1-(3-Bromo-phenyl)-cyclopropanecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-phenyl)-cyclopropanecarbaldehyde
• 1-(3-bromophenyl)cyclopropane-1-carbaldehyde
• Cyclopropanecarboxaldehyde, 1-(3-bromophenyl)-
• 1-(3-bromophenyl)cyclopropanecarbaldehyde
• 1-(3-Bromo-phenyl)-cyclopropanecarbaldehyde

• Inchi： 1S/C10H9BrO/c11-9-3-1-2-8(6-9)10(7-12)4-5-10/h1-3,6-7H,4-5H2
• InChI Key： AFRYNNOVGPGFFN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(C=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Additional information on 1-(3-Bromo-phenyl)-cyclopropanecarbaldehyde

Introduction to 1-(3-Bromo-phenyl)-cyclopropanecarbaldehyde (CAS No. 1267279-00-4)

1-(3-Bromo-phenyl)-cyclopropanecarbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1267279-00-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanecarbaldehydes, which are known for their unique structural properties and potential biological activities. The presence of a bromine substituent at the para position of the phenyl ring introduces additional reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 1-(3-Bromo-phenyl)-cyclopropanecarbaldehyde consists of a cyclopropane ring fused with a benzene ring, where the benzene ring is further functionalized with a bromine atom and an aldehyde group. This combination of functional groups provides multiple sites for chemical modification, enabling its use in the synthesis of more complex molecules. The aldehyde functionality, in particular, serves as a versatile handle for further derivatization, such as condensation reactions with amines to form amides or Schiff bases, which are common motifs in drug discovery.

In recent years, there has been growing interest in cyclopropanecarbaldehydes due to their ability to act as key intermediates in the synthesis of bioactive compounds. The cyclopropane moiety is known to enhance the metabolic stability and binding affinity of molecules, making them attractive candidates for pharmaceutical applications. Furthermore, the bromine substituent at the para position of the phenyl ring can be selectively modified through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of diverse aryl groups.

One of the most compelling aspects of 1-(3-Bromo-phenyl)-cyclopropanecarbaldehyde is its potential as a scaffold for developing novel therapeutic agents. Research has demonstrated that derivatives of this compound exhibit various biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. For instance, studies have shown that certain cyclopropanecarbaldehyde derivatives can inhibit the activity of specific enzymes involved in inflammatory pathways, making them promising candidates for treating chronic inflammatory diseases.

The synthesis of 1-(3-Bromo-phenyl)-cyclopropanecarbaldehyde typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes the bromination of 3-bromobenzaldehyde followed by cyclopropanation using a suitable methodology. Advances in synthetic chemistry have led to more efficient and scalable protocols for producing this compound, which is crucial for both academic research and industrial applications.

The pharmacological potential of 1-(3-Bromo-phenyl)-cyclopropanecarbaldehyde has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including kinases and transcription factors, which are key players in many disease pathways. For example, derivatives of this compound have shown inhibitory effects on cyclin-dependent kinases (CDKs), which are overexpressed in many cancer cell lines. This finding has opened up new avenues for developing targeted therapies against cancer.

Moreover, the structural features of 1-(3-Bromo-phenyl)-cyclopropanecarbaldehyde make it an excellent candidate for structure-activity relationship (SAR) studies. By systematically modifying different functional groups on the molecule, researchers can gain insights into how structural changes affect biological activity. Such studies are essential for optimizing drug candidates and improving their efficacy and safety profiles.

The role of computational chemistry in studying 1-(3-Bromo-phenyl)-cyclopropanecarbaldehyde cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets, providing valuable guidance for experimental design. These computational approaches have helped researchers identify promising derivatives and optimize synthetic routes more efficiently.

In conclusion,1-(3-Bromo-phenyl)-cyclopropanecarbaldehyde (CAS No. 1267279-00-4) is a versatile and highly reactive compound with significant potential in pharmaceutical research and drug development. Its unique structural features and biological activities make it an attractive scaffold for designing novel therapeutic agents. As research in this area continues to advance,1-(3-Bromo-phenyl)-cyclopropanecarbaldehyde is likely to play an increasingly important role in the discovery and development of new drugs.